Cas no 1609395-48-3 (2-(1H-tetrazol-5-yl)aniline hydrate)

2-(1H-tetrazol-5-yl)aniline hydrate structure
1609395-48-3 structure
Product Name:2-(1H-tetrazol-5-yl)aniline hydrate
CAS No:1609395-48-3
MF:C7H9N5O
MW:179.179260015488
MDL:MFCD26959596
CID:4608139
Update Time:2022-09-22

2-(1H-tetrazol-5-yl)aniline hydrate Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-tetrazol-5-yl)aniline hydrate
    • MDL: MFCD26959596
    • Inchi: 1S/C7H7N5.H2O/c8-6-4-2-1-3-5(6)7-9-11-12-10-7;/h1-4H,8H2,(H,9,10,11,12);1H2
    • InChI Key: YFWCNKSJFLSBIO-UHFFFAOYSA-N
    • SMILES: NC1C=CC=CC=1C1=NN=NN1.O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1

2-(1H-tetrazol-5-yl)aniline hydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB403257-1 g
2-(1H-Tetrazol-5-yl)aniline hydrate
1609395-48-3
1 g
€137.20 2023-07-19
abcr
AB403257-5 g
2-(1H-Tetrazol-5-yl)aniline hydrate
1609395-48-3
5 g
€317.50 2023-07-19
abcr
AB403257-10 g
2-(1H-Tetrazol-5-yl)aniline hydrate
1609395-48-3
10 g
€480.10 2023-07-19
abcr
AB403257-1g
2-(1H-Tetrazol-5-yl)aniline hydrate; .
1609395-48-3
1g
€137.20 2025-02-19
abcr
AB403257-5g
2-(1H-Tetrazol-5-yl)aniline hydrate; .
1609395-48-3
5g
€317.50 2025-02-19
abcr
AB403257-10g
2-(1H-Tetrazol-5-yl)aniline hydrate; .
1609395-48-3
10g
€480.10 2025-02-19
eNovation Chemicals LLC
Y1254019-5g
2-(1H-tetrazol-5-yl)aniline hydrate
1609395-48-3 95%
5g
$315 2024-06-06
1PlusChem
1P00J1VV-1g
2-(1H-tetrazol-5-yl)aniline hydrate
1609395-48-3 95%
1g
$61.00 2025-03-01
1PlusChem
1P00J1VV-5g
2-(1H-tetrazol-5-yl)aniline hydrate
1609395-48-3 95%
5g
$212.00 2025-03-01
A2B Chem LLC
AI88107-1g
2-(1H-tetrazol-5-yl)aniline hydrate
1609395-48-3 95%
1g
$61.00 2024-04-20
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk